Cas no 1427381-08-5 (4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine)

• Product Name: 4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine
• CAS No: 1427381-08-5
• MF: C₁₁H₂₀F₃N
• MW: 223.278413772583
• CID: 5170092
• PubChem ID: 65090276
• Update Time: 2025-10-28

4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine
• 4-Isopropyl-1-(trifluoromethyl)cycloheptan-1-amine

• Inchi： 1S/C11H20F3N/c1-8(2)9-4-3-6-10(15,7-5-9)11(12,13)14/h8-9H,3-7,15H2,1-2H3
• InChI Key： WIXJMNQMCNQCRX-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)(N)CCCC(C(C)C)CC1

Additional information on 4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine

4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine: A Comprehensive Overview

The compound 4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine (CAS No. 1427381-08-5) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of cyclic amines, specifically cycloheptanamines, and its structure is characterized by a seven-membered ring with substituents that confer it distinct chemical properties.

At the core of this molecule is a cycloheptane ring, which serves as the backbone for the substituents. The trifluoromethyl group (-CF3) is attached at position 1 of the ring, while a propan-2-yl group (also known as an isopropyl group) is attached at position 4. The presence of these groups significantly influences the molecule's reactivity, stability, and potential uses. The trifluoromethyl group, being electron-withdrawing, imparts electrophilic character to the nitrogen atom, making it more susceptible to nucleophilic attack in certain reactions.

Recent studies have highlighted the importance of such cyclic amines in drug discovery and organic synthesis. For instance, researchers have explored the use of cycloheptanamines as building blocks for constructing bioactive molecules with complex architectures. The combination of steric hindrance from the isopropyl group and electronic effects from the trifluoromethyl group makes this compound particularly interesting for designing molecules with tailored pharmacokinetic profiles.

In terms of synthesis, 4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine can be prepared via various routes, including ring-closing metathesis and catalytic hydrogenation. These methods allow for precise control over the stereochemistry and regiochemistry of the product, ensuring high purity and consistency. The use of transition metal catalysts has been pivotal in achieving efficient and scalable syntheses of this compound.

From an application standpoint, this compound has shown promise in several areas. In materials science, it has been investigated as a precursor for synthesizing advanced polymers with enhanced thermal stability and mechanical properties. Additionally, its role in asymmetric catalysis has been explored, where it serves as a chiral ligand in enantioselective reactions.

One of the most exciting developments involving this compound is its potential use in medicinal chemistry. Researchers have reported that derivatives of 4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine exhibit modulatory effects on key biological targets, such as G-protein coupled receptors (GPCRs) and kinases. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this molecule. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly polarizes the nitrogen atom, making it more nucleophilic under certain conditions. This understanding has facilitated the design of more efficient synthetic pathways and reaction conditions.

In conclusion, 4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine (CAS No. 1427381-08-5) is a versatile compound with a rich structural complexity and diverse application potential. Its unique combination of steric and electronic features makes it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.